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For Researchers, Scientists, and Drug Development Professionals

Abstract

6-Isopropylchromone-3-carbonitrile, identified by CAS number 50743-32-3, is a heterocyclic
compound featuring a chromone backbone substituted with an isopropyl group and a nitrile
functional group. This molecule serves as a valuable intermediate in the synthesis of
pharmacologically active compounds, most notably Amlexanox, an anti-inflammatory and anti-
allergic drug. The chromone scaffold is a well-established privileged structure in medicinal
chemistry, known to interact with a variety of biological targets. This technical guide provides a
comprehensive overview of the known properties, synthesis, and safety data for 6-
Isopropylchromone-3-carbonitrile, along with inferred biological potential based on its structural
characteristics and role as a synthetic precursor.

Chemical and Physical Properties

6-Isopropylchromone-3-carbonitrile is a white to light yellow crystalline powder. Its core
structure consists of a benzopyran-4-one (chromone) ring, which imparts a degree of planarity
and rigidity to the molecule. The presence of the electron-withdrawing nitrile group and the
hydrophobic isopropyl group are key features that influence its reactivity and potential
biological interactions.
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Table 1: Physicochemical Properties of 6-Isopropylchromone-3-carbonitrile

Property Value Reference(s)
CAS Number 50743-32-3 N/A
Molecular Formula C13H11NO2 [1][2]
Molecular Weight 213.24 g/mol [2]
Appearance White to light yellow crystalline 2]

powder
Melting Point 117 -121°C [2]
Boiling Point 320.4 £ 42.0 °C (Predicted) [1]
Density 1.20 + 0.1 g/cm? (Predicted) [1]
Purity > 98% (by GC) [2]

Synthesis and Characterization

While specific, detailed experimental protocols for the synthesis of 6-Isopropylchromone-3-
carbonitrile are not extensively published in peer-reviewed literature, its role as a key
intermediate in the synthesis of Amlexanox provides a well-established synthetic route. A
plausible and commonly utilized method for the synthesis of chromone-3-carbonitriles involves
the Vilsmeier-Haack reaction of the corresponding 2'-hydroxyacetophenone, followed by
cyclization.

Plausible Experimental Protocol for Synthesis

A likely synthetic pathway for 6-Isopropylchromone-3-carbonitrile is a multi-step process
starting from a suitably substituted phenol. The following represents a generalized, plausible
protocol based on established chromone synthesis methodologies.

Step 1: Friedel-Crafts Acylation of 4-Isopropylphenol 4-l1sopropylphenol is acetylated to form 4-
acetyl-4-isopropylphenyl acetate, which is then subjected to a Fries rearrangement to yield 2'-
hydroxy-5'-isopropylacetophenone.
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Step 2: Vilsmeier-Haack Formylation and Cyclization The resulting 2'-hydroxy-5'-
isopropylacetophenone can then be treated with a Vilsmeier reagent (e.g., POCIs/DMF) to
effect formylation and subsequent cyclization to the chromone ring. The introduction of the
nitrile group at the 3-position can be achieved through various methods, including reaction with
cyanoacetic acid or its derivatives during the cyclization process.

A related patented method for the synthesis of 2-amino chromones provides insight into the
cyclization and introduction of the nitrile group. This involves the reaction of a 2-acetoxy
benzoyl chloride with malononitrile in the presence of a base.[3] A similar strategy could be
adapted for the synthesis of 6-Isopropylchromone-3-carbonitrile.
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Plausible synthetic workflow for 6-Isopropylchromone-3-carbonitrile.

Analytical Characterization

Standard analytical techniques would be employed to confirm the structure and purity of the
synthesized 6-Isopropylchromone-3-carbonitrile.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would be used to
elucidate the chemical structure, confirming the presence and connectivity of the isopropyl
group, the aromatic protons, and the carbon atoms of the chromone ring and nitrile group.
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« Infrared (IR) Spectroscopy: IR spectroscopy would confirm the presence of key functional
groups, such as the nitrile (C=N) stretch (typically around 2220-2260 cm~1) and the carbonyl
(C=0) stretch of the chromone ring (around 1630-1655 cm™1).

e Mass Spectrometry (MS): MS would be used to determine the molecular weight of the
compound and to analyze its fragmentation pattern, further confirming its identity.

e High-Performance Liquid Chromatography (HPLC): HPLC would be employed to assess the
purity of the final product.

Biological Activity and Potential Applications

While direct and extensive biological studies on 6-Isopropylchromone-3-carbonitrile are not
widely published, its structural features and its role as a precursor to Amlexanox suggest
significant potential in drug discovery and development.

Role as a Pharmaceutical Intermediate

The primary documented application of 6-Isopropylchromone-3-carbonitrile is as a key
intermediate in the synthesis of Amlexanox. Amlexanox is an anti-inflammatory, anti-allergic,
and immunomodulatory drug used for the treatment of aphthous ulcers and has been
investigated for other conditions such as asthma and rhinitis. The synthesis of Amlexanox from
6-Isopropylchromone-3-carbonitrile underscores the importance of this intermediate in
accessing more complex and biologically active molecules.
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Role of 6-Isopropylchromone-3-carbonitrile in Amlexanox synthesis.

Inferred Biological Potential

The chromone scaffold is a known "privileged structure” in medicinal chemistry, meaning it is
capable of binding to multiple biological targets and often serves as a basis for the
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development of new therapeutic agents. Derivatives of chromones have been reported to
exhibit a wide range of pharmacological activities, including:

» Anti-inflammatory Activity: Many chromone derivatives are known to possess anti-
inflammatory properties.

» Anticancer Activity: The chromone nucleus is found in several natural and synthetic
compounds with demonstrated anticancer effects.[4]

» Antioxidant Properties: The phenolic nature of some chromone precursors and the electronic
properties of the chromone ring can contribute to antioxidant activity.[4]

Given that 6-Isopropylchromone-3-carbonitrile is a chromone derivative, it is plausible that it or
its close analogues could exhibit some of these biological activities. However, without specific
experimental data, this remains a hypothesis.
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Inferred biological potential of the chromone scaffold.
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Safety and Handling

Comprehensive toxicological data for 6-1sopropylchromone-3-carbonitrile, such as LD50
values, are not readily available in public databases. However, information from suppliers
provides some guidance on its hazards.

Table 2: GHS Hazard and Precautionary Statements

Category Statement

H302: Harmful if swallowed.H312: Harmful in
contact with skin.H315: Causes skin

Hazard Statements o )
irritation.H319: Causes serious eye

irritation.H332: Harmful if inhaled.

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.P280: Wear
protective gloves/protective clothing/eye
protection/face protection.P301+P312: IF
SWALLOWED: Call a POISON CENTER or
doctor/physician if you feel unwell.P302+P352:
Precautionary Statements IF ON SKIN: Wash with plenty of soap and
water.P304+P340: IF INHALED: Remove
person to fresh air and keep comfortable for
breathing.P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.

Handling and Storage Recommendations

» Engineering Controls: Use in a well-ventilated area, preferably in a chemical fume hood, to
minimize inhalation exposure.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, safety goggles or a face shield, and a lab coat. If handling large quantities or if dust
generation is likely, a respirator may be necessary.
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o Storage: Store in a tightly sealed container in a cool, dry place, away from incompatible
materials such as strong oxidizing agents.

o Spill and Disposal: In case of a spill, avoid generating dust. Collect the spilled material using
appropriate methods and dispose of it as hazardous waste in accordance with local, state,
and federal regulations.

Conclusion

6-Isopropylchromone-3-carbonitrile (CAS 50743-32-3) is a chemical intermediate of significant
interest, particularly within the pharmaceutical industry due to its crucial role in the synthesis of
Amlexanox. While detailed studies on its own biological activities and mechanisms of action are
limited in the public domain, its chromone scaffold suggests a potential for a range of
pharmacological properties, including anti-inflammatory and anticancer effects. The provided
plausible synthesis and safety information serve as a valuable resource for researchers and
drug development professionals working with this compound. Further investigation into the
direct biological effects of 6-Isopropylchromone-3-carbonitrile and its derivatives is warranted to
fully explore its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b119864+#cas-number-50743-32-3-properties-and-
safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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